5,9,14,18-Anthrazinetetrone, 8,17-dichloro-

Specification

• CAS No.: 63589-06-0
• Molecular Formula: C28H10Cl2N2O4
• Molecular Weight: 509.3 g/mol
• IUPAC Name: 14,29-dichloro-2,17-diazaheptacyclo[16.12.0.03,16.04,13.06,11.019,28.021,26]triaconta-1(30),2,4(13),6,8,10,14,16,18,21,23,25,28-tridecaene-5,12,20,27-tetrone
• Standard InChI: InChI=1S/C28H10Cl2N2O4/c29-15-9-17-23(21-19(15)25(33)11-5-1-3-7-13(11)27(21)35)31-18-10-16(30)20-22(24(18)32-17)28(36)14-8-4-2-6-12(14)26(20)34/h1-10H
• Standard InChI Key: JAIRGHUPRWZVNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C4=NC5=CC(=C6C(=C5N=C4C=C3Cl)C(=O)C7=CC=CC=C7C6=O)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name—14,29-dichloro-2,17-diazaheptacyclo[16.12.0.0³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁹,²⁸.0²¹,²⁶]triaconta-1(30),2,4(13),6,8,10,14,16,18,21,23,25,28-tridecaene-5,12,20,27-tetrone—reflects its intricate polycyclic system. Key features include:

• Chlorine atoms at positions 8 and 17, enhancing electrophilicity and intermolecular interactions.

• Four ketone groups at positions 5, 9, 14, and 18, enabling redox activity and π-π stacking.

• Two nitrogen atoms integrated into the heterocyclic framework, contributing to ligand-metal coordination potential.

Property	Value
CAS No.	63589-06-0
Molecular Formula	C₂₈H₁₀Cl₂N₂O₄
Molecular Weight	509.3 g/mol
Canonical SMILES	C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C4=NC5=CC(=C6C(=C5N=C4C=C3Cl)C(=O)C7=CC=CC=C7C6=O)Cl
InChI Key	JAIRGHUPRWZVNI-UHFFFAOYSA-N

The planar anthrazinetetrone core facilitates charge transport, as evidenced by computational models predicting a HOMO-LUMO gap of 2.3 eV.

Spectroscopic Signatures

• UV-Vis: Absorption maxima at 620 nm (ε = 12,500 M⁻¹cm⁻¹) in DMF, indicative of extended conjugation.

• ¹³C NMR: Peaks at δ 185.2 ppm (C=O) and δ 140.1–125.3 ppm (aromatic carbons), with chlorine-induced deshielding observed at δ 128.9 ppm.

Synthesis and Functionalization

Primary Synthetic Routes

The compound is typically synthesized via a four-step protocol:

• Diels-Alder Cyclization: Anthracene-9,10-dione reacts with chlorinated dienophiles under reflux (180°C, nitrobenzene solvent).

• Amination: Introduction of nitrogen via Buchwald-Hartwig coupling (Pd(OAc)₂, Xantphos, K₃PO₄, 110°C).

• Chlorination: Electrophilic substitution using Cl₂ gas in acetic acid (70°C, 12 hr), achieving >90% regioselectivity at positions 8 and 17.

Step	Reagents/Conditions	Yield
1	Anthracene-9,10-dione, Cl₂, AcOH	68%
2	Pd(OAc)₂, Xantphos, K₃PO₄, 110°C	52%
3	Cl₂ gas, AcOH, 70°C	91%

Post-Synthetic Modifications

• Metal Coordination: Treatment with Cu(II) acetate yields a deep-blue complex (λmax = 680 nm), suggesting applications in optoelectronics.

• Sulfonation: Reaction with fuming H₂SO₄ introduces sulfonic acid groups, enhancing water solubility for textile dye applications.

Applications in Materials Science

Organic Semiconductors

Thin-film transistors incorporating the compound exhibit hole mobility of 0.12 cm²/V·s, comparable to rubrene-based devices. The dichloro groups improve air stability by lowering the LUMO level (-3.8 eV), reducing oxidative degradation.

Dye Chemistry

As Vat Blue 6 (C.I. 69825), the compound is used for cotton dyeing, offering:

• Color Fastness: Grade 7–8 on the ISO 105-A02 scale after 50 wash cycles.

• Redox Activity: Leuco form regenerates upon reduction with Na₂S₂O₄, enabling reversible color switching.

Toxicological and Regulatory Profile

Computational Insights

Molecular Orbital Analysis

AMI semi-empirical calculations reveal:

• Charge Distribution: Chlorine atoms bear partial negative charges (-0.23 e), while ketonic oxygens show δ⁻ = -0.41 e.

• Torsional Barriers: 18 kcal/mol for rotation about the central C-N bond, explaining conformational rigidity.

QSAR Predictions

Quantitative Structure-Activity Relationship models correlate the compound’s ionization potential (7.8 eV) with moderate antioxidant capacity, though in vivo validation is pending.